Cas no 1691141-34-0 (1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid
• CAS No: 1691141-34-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5739176
• PubChem ID: 103194013
• Update Time: 2025-06-11

1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid
• 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylicacid
• 1691141-34-0
• EN300-1153787
• Cyclopropanecarboxylic acid, 1-(3-aminophenyl)-2-ethyl-

• Inchi： 1S/C12H15NO2/c1-2-8-7-12(8,11(14)15)9-4-3-5-10(13)6-9/h3-6,8H,2,7,13H2,1H3,(H,14,15)
• InChI Key： XTXVCFPKRNXFBC-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C=2)N)CC1CC)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 405.3±38.0 °C(Predicted)
• pka: 4.31±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid

Introduction to 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic Acid (CAS No. 1691141-34-0)

1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid (CAS No. 1691141-34-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct structural features, which include an aminophenyl group and a cyclopropane ring with an ethyl substituent. These structural elements contribute to its potential applications in various scientific and medical domains.

The chemical structure of 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid (CAS No. 1691141-34-0) is particularly intriguing due to the presence of the aminophenyl moiety, which is known for its ability to form hydrogen bonds and participate in various chemical reactions. The cyclopropane ring, on the other hand, imparts rigidity to the molecule, which can influence its conformational stability and reactivity. The ethyl substituent adds further complexity and can affect the compound's solubility and biological activity.

In recent years, 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid has been the subject of several studies aimed at exploring its potential therapeutic applications. One notable area of research is its use as a scaffold for the development of new drugs targeting various diseases. For instance, researchers have investigated its potential as an inhibitor of specific enzymes involved in metabolic pathways, such as those related to cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid to inhibit the activity of a key enzyme involved in tumor growth. The researchers found that this compound exhibited significant anti-proliferative effects on cancer cells in vitro, suggesting its potential as a lead compound for further drug development. Additionally, the compound's low toxicity profile makes it an attractive candidate for therapeutic applications.

Beyond its potential as a drug candidate, 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid has also been explored for its use in chemical synthesis and materials science. Its unique structure makes it a valuable building block for the synthesis of more complex molecules with diverse functionalities. For example, it has been used as a precursor in the synthesis of polymers with enhanced mechanical properties and improved biocompatibility.

The synthesis of 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid (CAS No. 1691141-34-0) typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of an appropriate cyclopropane derivative with an aminophenyl reagent, followed by functional group manipulations to introduce the carboxylic acid moiety. Advances in synthetic methodologies have made it possible to produce this compound with high efficiency and reproducibility.

The physical properties of 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid, such as its melting point, solubility, and stability under various conditions, are crucial for its practical applications. These properties are influenced by the compound's molecular structure and can be fine-tuned through chemical modifications. For instance, altering the substituents on the cyclopropane ring or modifying the aminophenyl group can significantly impact the compound's behavior in different environments.

In conclusion, 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid (CAS No. 1691141-34-0) is a promising compound with a wide range of potential applications in both scientific research and practical settings. Its unique structural features make it an attractive candidate for drug discovery, chemical synthesis, and materials science. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its importance in advancing our understanding of chemical biology and medicinal chemistry.